Cas no 1806419-28-2 (5-Fluoro-2-iodopyridine-4-carbonyl chloride)

• Product Name: 5-Fluoro-2-iodopyridine-4-carbonyl chloride
• CAS No: 1806419-28-2
• MF: C₆H₂ClFINO
• MW: 285.442056179047
• CID: 4905702
• Update Time: 2025-06-07

5-Fluoro-2-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C6H2ClFINO/c7-6(11)3-1-5(9)10-2-4(3)8/h1-2H
• InChI Key： WNRKALAYQSVECP-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)C(=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 5-Fluoro-2-iodopyridine-4-carbonyl chloride

5-Fluoro-2-Iodopyridine-4-Carbonyl Chloride: A Comprehensive Overview

5-Fluoro-2-Iodopyridine-4-Carbonyl Chloride, also known by its CAS number CAS No. 1806419-28-2, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluorine and iodine atoms, along with a carbonyl chloride group. The combination of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive molecules.

The synthesis of 5-Fluoro-2-Iodopyridine-4-Carbonyl Chloride typically involves multi-step organic reactions, often utilizing iodination and fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, which is particularly relevant given the compound's growing demand in various industries.

In terms of applications, 5-Fluoro-2-Iodopyridine-4-Carbonyl Chloride has found extensive use in the development of novel pharmaceutical agents. Its ability to act as an electrophilic reagent makes it ideal for forming carbon-nitrogen bonds, a critical step in the synthesis of complex heterocyclic compounds. For instance, recent studies have demonstrated its role in the creation of bioisosteres, which are structural analogs of biologically active molecules designed to enhance pharmacokinetic properties without altering biological activity.

Beyond pharmaceuticals, this compound has also been employed in the design of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The iodine atom in its structure facilitates strong metal-ligand interactions, making it a valuable component in constructing porous materials with high surface areas. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Recent research has focused on understanding the electronic properties of 5-Fluoro-2-Iodopyridine-4-Carbonyl Chloride, particularly its role as a ligand in transition metal complexes. Studies using computational chemistry techniques have revealed insights into its electronic structure and reactivity, paving the way for new applications in electrocatalysis and energy storage systems. Additionally, investigations into its thermal stability and reactivity under various conditions have enhanced its utility in high-throughput chemical synthesis processes.

In conclusion, 5-Fluoro-2-Iodopyridine-4-Carbonyl Chloride stands out as a pivotal compound in modern chemical research. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented studies, positions it as a key player in driving innovation across multiple disciplines. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.